Cas no 169867-81-6 (Acetamide, N-[(1R,2S)-2,3-dihydro-2-hydroxy-1H-inden-1-yl]-, rel-)

• Product name: Acetamide, N-[(1R,2S)-2,3-dihydro-2-hydroxy-1H-inden-1-yl]-, rel-
• CAS No: 169867-81-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 3810549
• PubChem ID: 18702779

Acetamide, N-[(1R,2S)-2,3-dihydro-2-hydroxy-1H-inden-1-yl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(1R,2S)-2,3-dihydro-2-hydroxy-1H-inden-1-yl]-, rel-
• rac-N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]acetamide
• 169867-81-6
• N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide
• 164347-48-2
• CS-0277475
• AKOS010625583
• PGA34748
• EN300-257783
• NMA95236
• rac-N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]acetamide, cis
• 115146-09-3
• KHA43624
• N-[(1R,2S)-2,3-Dihydro-2-hydroxy-1H-inden-1-yl]acetamide
• SB47252
• SCHEMBL885306

• Inchi： InChI=1S/C11H13NO2/c1-7(13)12-11-9-5-3-2-4-8(9)6-10(11)14/h2-5,10-11,14H,6H2,1H3,(H,12,13)
• InChI Key： XDFQDTUZWKSCIR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų
• XLogP3: 0.5